![molecular formula C8H8O2 B148813 Phenylacetic acid-1,2-13C2 CAS No. 68661-16-5](/img/structure/B148813.png)
Phenylacetic acid-1,2-13C2
Overview
Description
Phenylacetic acid-1,2-13C2 (PAA) is a stable isotope-labeled compound that has been widely used as a tracer in metabolic studies. PAA is a derivative of phenylalanine, an essential amino acid that is involved in protein synthesis and other metabolic processes. The 13C2 labeling of PAA allows for its detection and measurement in biological samples using mass spectrometry.
Scientific Research Applications
Phenylethylamine Modulation and Affect
Phenylacetic acid, a primary metabolite of phenylethylamine (PEA), shows variation in its levels in the biological fluids of individuals with certain mood disorders. These variations are significant enough to suggest that studies on phenylacetic acid metabolism may have diagnostic value. Furthermore, the administration of PEA or its precursor has shown mood improvement in some patients, indicating a potential therapeutic role (Sabelli & Javaid, 1995).
Sepsis-Associated Aromatic Microbial Metabolites
Low molecular aromatic compounds, including phenylacetic acid, have been recognized for their bio-regulatory activity, affecting both bacteria and eukaryotic cells. These compounds, which have diagnostic, pathogenetic, bacteriostatic, and bacteriocidal properties, may be involved in the metabolic and signal pathways integrating the microbiome and human health. This opens potential avenues for developing therapeutic strategies based on regulating the balance of aromatic microbial metabolites in the human body (Beloborodova et al., 2013).
Stable Isotopes in Clinical Research
Stable isotopes, including isotopically labeled compounds like Phenylacetic acid-1,2-13C2, have been increasingly utilized in clinical science. The advantages of using stable isotopes in clinical research are notable in terms of patient safety and applicability to clinical problems. The diverse applications of 2H, 13C, and 15N-labeled compounds in clinical research highlight their importance in metabolic studies, diagnostic processes, and the development of new therapeutic strategies (Halliday & Rennie, 1982).
Mechanism of Action
Safety and Hazards
Future Directions
Biochemical Analysis
Biochemical Properties
Phenylacetic acid-1,2-13C2 plays a significant role in biochemical reactions. It interacts with various enzymes, proteins, and other biomolecules. The microbial transformation of dietary phenylalanine into phenylacetic acid occurs in the gut and is catalyzed by phenylpyruvate ferredoxin-oxidoreductase (PPFOR) and phenylpyruvate decarboxylase (PPDC) . These interactions are crucial for the metabolism of phenylalanine and the production of phenylacetylglutamine .
Cellular Effects
This compound has significant effects on various types of cells and cellular processes. It influences cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism . For instance, it has been found to be an active auxin, a type of plant hormone, predominantly found in fruits .
Molecular Mechanism
This compound exerts its effects at the molecular level through various mechanisms. It undergoes ketonic decarboxylation to form ketones . It can also be condensed with itself to form dibenzyl ketone, or with a large excess of another carboxylic acid to form phenylacetone .
Metabolic Pathways
This compound is involved in the metabolic pathways of phenylalanine. It interacts with enzymes such as phenylpyruvate ferredoxin-oxidoreductase and phenylpyruvate decarboxylase . These interactions could also include any effects on metabolic flux or metabolite levels.
properties
IUPAC Name |
2-phenylacetic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H8O2/c9-8(10)6-7-4-2-1-3-5-7/h1-5H,6H2,(H,9,10)/i6+1,8+1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WLJVXDMOQOGPHL-ANVYNZRWSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CC(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C(C=C1)[13CH2][13C](=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H8O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30480053 | |
Record name | Phenylacetic acid-1,2-13C2 | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30480053 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
138.13 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
68661-16-5 | |
Record name | Phenylacetic acid-1,2-13C2 | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30480053 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 68661-16-5 | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.